Cas no 2171141-43-6 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid
• CAS No: 2171141-43-6
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6301421
• PubChem ID: 165960367
• Update Time: 2025-06-13

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid
• EN300-1480396
• 2171141-43-6
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}butanoic acid

• Inchi： 1S/C26H23FN2O5/c1-2-23(25(31)32)29-24(30)20-13-15(11-12-22(20)27)28-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21,23H,2,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m0/s1
• InChI Key： KAXWDXGKVRLYCR-QHCPKHFHSA-N
• SMILES： FC1=CC=C(C=C1C(N[C@H](C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid

Introduction to (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic Acid (CAS No. 2171141-43-6)

(2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2171141-43-6, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The intricate structure of this molecule, characterized by its chiral center and the presence of fluorine and fluorenyl moieties, positions it as a subject of intense research interest.

The central scaffold of (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) is built around a butanoic acid backbone, which is further modified with a formamido group at the second carbon position. This formamido group is connected to a phenyl ring that carries both an amino group and a fluorine substituent. The presence of these functional groups not only enhances the compound's chemical diversity but also opens up numerous possibilities for interactions with biological targets.

The fluorenyl methoxycarbonyl moiety appended to the amino group introduces both rigidity and electronic properties to the molecule, which can be exploited to modulate its binding affinity and selectivity. This feature is particularly relevant in drug design, where precise control over molecular interactions is crucial for achieving therapeutic efficacy while minimizing side effects. The stereochemistry of the (2S-) configuration at the chiral center further adds to the compound's complexity, influencing its pharmacokinetic properties and overall biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such complex molecules. By leveraging these tools, scientists have been able to predict how (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) might interact with various biological targets, including enzymes and receptors. These predictions have been validated through experimental studies, reinforcing the compound's potential as a lead molecule in drug discovery.

In particular, the combination of fluorine substitution and fluorenyl methoxycarbonylation has been shown to enhance metabolic stability, a critical factor in drug development. Fluorine atoms are known to improve binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Meanwhile, the fluorenyl moiety provides a stable aromatic core that can be further functionalized to tailor specific biological activities. This dual functionality makes (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) an attractive candidate for developing novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of chiral molecules in drug development. The presence of a single enantiomer often leads to improved pharmacological profiles compared to racemic mixtures. In the case of (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid), the stereochemistry at the chiral center plays a pivotal role in determining its biological activity. Research has shown that enantiomeric purity can significantly impact drug efficacy, safety, and pharmacokinetics. Therefore, methods for achieving high enantiomeric excess during synthesis are essential for realizing the full potential of this compound.

The synthesis of (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been employed to achieve high yields and enantiomeric purity. These advancements not only facilitate research but also pave the way for future industrial applications.

The potential applications of (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) span across multiple therapeutic areas. Its structural features suggest utility in developing drugs targeting neurological disorders, cancer, and inflammatory conditions. For instance, its ability to interact with specific enzymes and receptors makes it a candidate for inhibiting key pathways involved in disease progression. Additionally, its metabolic stability enhances bioavailability, making it more suitable for oral administration.

Ongoing research is exploring how modifications to the structure of (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid) can further optimize its pharmacological properties. By employing structure-based drug design principles, scientists are systematically altering various functional groups to improve binding affinity, reduce toxicity, and enhance therapeutic efficacy. These efforts are supported by high-throughput screening technologies that allow for rapid testing of large libraries of compounds.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of promising candidates like (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid). These algorithms can predict molecular properties and interactions with high accuracy, enabling researchers to prioritize compounds for experimental validation. This synergy between computational methods and experimental chemistry has significantly shortened the timeline from discovery to development.

In conclusion, (2S-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid (CAS No. 2171141-43-6) represents a cutting-edge compound with immense potential in pharmaceutical research and development. Its sophisticated structure, characterized by multiple functional groups including fluorine substitution and fluorenyl methoxycarbonylation, positions it as a versatile tool for designing novel therapeutics. The ongoing research into its applications across various therapeutic areas underscores its significance in advancing medical science.